Cas no 137437-16-2 (Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI))

• Product Name: Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
• CAS No: 137437-16-2
• MF: C₂₁H₂₈O₂S
• MW: 344.510825157166
• CID: 157415
• PubChem ID: 9928113
• Update Time: 2025-04-19

Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-4,9(11)-diene-3,17-dione,10-[2-(methylthio)ethyl]- (9CI)
• (8S,10R,13S,14S)-13-methyl-10-(2-methylsulfanylethyl)-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 10-methylthioethyl estra-4,9(11)-diene 3,17-dione
• (8S,13S,14S)-13-methyl-10-[2-(methylsulfanyl)ethyl]-7,8,10,12,13,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17(2H,6H)-dione (non-preferred name)
• Estra-4,9(11)-diene-3,17-dione, 10-(2-(methylthio)ethyl)-
• RU 54115
• RU-54115
• DTXSID90160182
• 137437-16-2
• CHEMBL3752510
• SCHEMBL3279278
• ru54115

• Inchi： 1S/C21H28O2S/c1-20-9-8-18-16(17(20)5-6-19(20)23)4-3-14-13-15(22)7-10-21(14,18)11-12-24-2/h8,13,16-17H,3-7,9-12H2,1-2H3/t16-,17-,20-,21+/m0/s1
• InChI Key： JKOMPAPOBLVXKS-IDPBPBMLSA-N
• SMILES： S(C)CC[C@]12CCC(C=C1CC[C@@H]1C2=CC[C@]2(C)C(CC[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 344.18114
• Monoisotopic Mass: 344.18100131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14